Cas no 1174125-66-6 (3-[2-(methylamino)ethoxy]benzenamine)

• Product Name: 3-[2-(methylamino)ethoxy]benzenamine
• CAS No: 1174125-66-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 2105933
• Update Time: 2025-05-23

3-[2-(methylamino)ethoxy]benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(methylamino)ethoxy]Benzenamine
• CID 82074758
• Benzenamine, 3-[2-(methylamino)ethoxy]-
• 3-[2-(methylamino)ethoxy]benzenamine

• Inchi： 1S/C9H14N2O/c1-11-5-6-12-9-4-2-3-8(10)7-9/h2-4,7,11H,5-6,10H2,1H3
• InChI Key： ALZYTLMWQWWWQN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-[2-(methylamino)ethoxy]benzenamine

Introduction to 3-[2-(methylamino)ethoxy]benzenamine (CAS No. 1174125-66-6)

3-[2-(methylamino)ethoxy]benzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 1174125-66-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of 3-[2-(methylamino)ethoxy]benzenamine consists of a benzene ring substituted with an ethoxy group at the 2-position and an amino group at the 3-position, further modified by a methylamino side chain. This configuration imparts unique electronic and steric properties, which are critical in determining its interaction with biological targets. The presence of both basic (amine) and hydrophilic (ethoxy) functional groups enhances its solubility in both polar and non-polar environments, facilitating its use in various biochemical assays.

In recent years, the pharmaceutical industry has shown increasing interest in designing molecules with multiple pharmacophores to achieve synergistic effects. 3-[2-(methylamino)ethoxy]benzenamine exemplifies this trend, as its dual functionality allows for simultaneous interaction with different binding sites on biological macromolecules. This property is particularly valuable in drug discovery, where targeting multiple pathways can lead to more effective therapeutic outcomes.

One of the most compelling aspects of 3-[2-(methylamino)ethoxy]benzenamine is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its derivatives to investigate their effects on enzymes and receptors involved in various diseases. For instance, studies suggest that analogs of this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in cancer and inflammatory disorders.

The synthesis of 3-[2-(methylamino)ethoxy]benzenamine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process requires careful optimization to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced synthetic techniques, such as catalytic amination and selective etherification, have been employed to enhance the efficiency of the synthetic route.

From a computational chemistry perspective, the molecular modeling of 3-[2-(methylamino)ethoxy]benzenamine has provided valuable insights into its binding interactions. High-resolution crystal structures of protein-ligand complexes have revealed how this compound fits into active sites, guiding the design of more potent derivatives. Additionally, molecular dynamics simulations have helped in understanding the conformational flexibility of the molecule, which is crucial for optimizing drug-like properties such as bioavailability and metabolic stability.

The pharmacokinetic profile of 3-[2-(methylamino)ethoxy]benzenamine is another area of active investigation. Studies using preclinical models have provided data on its absorption, distribution, metabolism, and excretion (ADME). These findings are essential for predicting how the compound behaves in vivo and for identifying potential side effects. For example, preliminary results indicate that this compound has a moderate half-life, suggesting it may require once-daily dosing in therapeutic applications.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches to rapidly assess the biological activity of 3-[2-(methylamino)ethoxy]benzenamine and its derivatives. Automated platforms have allowed researchers to test thousands of compounds against various disease-relevant targets within weeks. This technology has accelerated the discovery process and has led to the identification of several promising lead compounds for further development.

The regulatory landscape for novel pharmaceutical compounds like 3-[2-(methylamino)ethoxy]benzenamine is stringent but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving a drug for clinical use. Researchers must navigate through rigorous testing protocols, including acute toxicity studies, chronic toxicity assessments, and genotoxicity evaluations. Compliance with these guidelines ensures that only safe and effective drugs reach patients.

In conclusion,3-[2-(methylamino)ethoxy]benzenamine (CAS No. 1174125-66-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, while ongoing studies continue to uncover new applications for this molecule. As research progresses，the full therapeutic potential of this compound is expected to become clearer，leading to innovative treatments for various human diseases.